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Compound of Interest

Compound Name: Pectolite

CAS No.: 13816-47-2

Cat. No.: B576611

Get Quote

A detailed examination of the geochemical variations in Pectolite, a sodium calcium silicate

hydroxide mineral, reveals distinct compositional differences based on its geographic origin.

This guide provides a comparative analysis of Pectolite from several notable localities,

including the Dominican Republic (Larimar), the N'Chwaning III Mine in South Africa, Bergen

Hill in New Jersey, USA, and Sardinia, Italy. The data presented herein, intended for

researchers, scientists, and mineralogists, highlights the influence of local geological

environments on the mineral's elemental makeup, particularly its trace element composition.

The ideal chemical formula for Pectolite is NaCa₂(Si₃O₈)(OH), but substitutions of various

elements can occur, leading to significant variations in its chemical and physical properties.

These differences are instrumental in understanding the geological history of the deposits and

can be used to "fingerprint" specimens from different locations.

Comparative Geochemical Data
The following table summarizes the available quantitative data for Pectolite from the selected

localities. The data has been compiled from various sources and analytical techniques, as
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noted.
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Constituent
Dominican
Republic
(Larimar)

N'Chwaning III
Mine, South
Africa

Bergen Hill,
New Jersey,
USA

Sardinia, Italy

Major & Minor

Oxides (wt.%)

SiO₂ Not specified 54.21 52.96 54-55

CaO Not specified 32.20 33.72 34-35

Na₂O Not specified 9.03 8.94 7-8

MnO Not specified 0.80 0.03 Not specified

FeO Not specified 0.03 0.12 Not specified

MgO Not specified 0.02 0.02 Not specified

Al₂O₃ Not specified 0.01 0.44 Not specified

K₂O Not specified 0.01 0.11 Not specified

H₂O Not specified
2.70 (by

stoichiometry)
2.77 Not specified

Trace Elements

(ppm)

V
avg. 133.3 (in

blue parts)
Not specified Not specified Not specified

Fe
avg. 585.5 (in

blue parts)
Not specified Not specified Not specified

Cu 46-47 Not specified Not specified Not specified

Cr
Mentioned, no

quantitative data
Not specified Not specified Not specified

Co
Mentioned, no

quantitative data
Not specified Not specified Not specified

Ni
Mentioned, no

quantitative data
Not specified Not specified Not specified
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SrO (wt.%) Not specified 0.22 Not specified Not specified

Note: The data for the N'Chwaning III Mine and Bergen Hill are from Mindat.org, with the

Bergen Hill data attributed to Hildebrand (1953). The data for Sardinia is from a 2003 study on

metasomatism. The trace element data for Larimar is from a 2023 study, which contradicts

earlier findings suggesting copper as the primary chromophore. The 1989 GIA article by

Woodruff and Fritsch reported the presence of copper causing the blue color.

Geochemical Distinctions and Their Geological
Implications
The data reveals significant geochemical variations among the Pectolite samples.

Dominican Republic (Larimar): The unique blue coloration of Larimar was historically

attributed to trace amounts of copper.[1][2] However, more recent research utilizing Laser

Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) suggests that

vanadium (V) and iron (Fe) are the primary chromophores, with higher concentrations of

vanadium found in the blue areas and iron in the green areas.[3][4] The presence of other

transition metals like chromium (Cr), cobalt (Co), and nickel (Ni) has also been noted,

indicating a complex geochemical environment influenced by the host basaltic rocks.[5]

N'Chwaning III Mine, South Africa: Pectolite from this locality, known for its manganese

deposits, shows a notable enrichment in manganese oxide (MnO) compared to other

samples. This is consistent with its association with other manganese minerals in the

Kalahari Manganese Fields.

Bergen Hill, New Jersey, USA: The Pectolite from this classic locality is characterized by a

relatively standard composition, with minor amounts of aluminum, iron, and potassium. Its

formation is associated with hydrothermal activity within Triassic basalt.

Sardinia, Italy: Pectolite from this Italian island occurs in calc-silicate lenses within

migmatites and its formation is linked to metasomatic processes.[6] The available data

indicates a composition close to the ideal formula, with a defined range for the major oxides.

[6]
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Experimental Protocols
The geochemical data presented in this guide were obtained using a variety of analytical

techniques. The following is a general overview of the methodologies commonly employed for

the analysis of silicate minerals like Pectolite.

Wavelength Dispersive X-ray Fluorescence (WDXRF)
WDXRF is a non-destructive analytical technique used for determining the major and trace

element composition of materials.

Sample Preparation: Rock or mineral samples are typically crushed and pulverized into a

fine powder. For major element analysis, the powder is often fused with a lithium borate flux

to create a homogeneous glass bead. For trace element analysis, the powder may be

pressed into a pellet.

Analysis: The sample is irradiated with a primary X-ray beam, causing the elements within

the sample to emit secondary (fluorescent) X-rays. A crystal spectrometer separates the

fluorescent X-rays by wavelength, and a detector measures their intensity. The concentration

of each element is then determined by comparing the intensity to that of certified reference

materials.

Electron Probe Microanalysis (EPMA)
EPMA is a fully quantitative, non-destructive technique used to determine the chemical

composition of small volumes of solid materials.

Sample Preparation: Samples are typically prepared as polished thin sections or epoxy

mounts to ensure a flat, smooth surface. The samples are then coated with a thin layer of

carbon to make them conductive.

Analysis: A focused beam of electrons is directed at the sample, causing the atoms to emit

characteristic X-rays. Wavelength-dispersive spectrometers are used to measure the

intensity and wavelength of these X-rays. The elemental concentrations are quantified by

comparing the X-ray intensities from the sample to those from standards of known

composition. Typical analytical conditions for silicates involve an accelerating voltage of 15

kV and a beam current of 10-20 nA.
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Laser Ablation Inductively Coupled Plasma Mass
Spectrometry (LA-ICP-MS)
LA-ICP-MS is a powerful technique for determining trace and ultra-trace element

concentrations in solid materials with high spatial resolution.

Sample Preparation: Polished thin sections or mounted samples are placed in a sample

chamber.

Analysis: A high-energy laser is focused on the sample surface, ablating a small amount of

material. The ablated material is then transported by a carrier gas (typically argon) into an

inductively coupled plasma (ICP) torch, where it is ionized. The ions are then introduced into

a mass spectrometer, which separates them based on their mass-to-charge ratio. The

detector counts the ions for each mass, allowing for the quantification of elemental

concentrations.

Analytical Workflow for Geochemical
Characterization of Pectolite
The following diagram illustrates a typical workflow for the comprehensive geochemical

analysis of Pectolite samples.
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Caption: A typical workflow for the geochemical analysis of Pectolite samples.

Conclusion
The geochemical differences observed in Pectolite from various global localities underscore

the importance of the local geological environment in controlling the mineral's composition. The

unique trace element signatures, such as the high manganese content in the South African

Pectolite and the vanadium and iron enrichment in the Dominican Larimar, serve as valuable

fingerprints for determining provenance. Further detailed studies on a wider range of trace

elements from more localities will undoubtedly provide deeper insights into the formation and

geological history of this fascinating mineral.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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